Cas no 2172562-86-4 (2-1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid)

2-1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid structure
2172562-86-4 structure
Product Name:2-1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
CAS No:2172562-86-4
MF:C11H19N3O3
MW:241.286862611771
CID:6549950
PubChem ID:165592173
Update Time:2025-09-22

2-1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
    • 2172562-86-4
    • EN300-1599404
    • 2-[1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
    • Inchi: 1S/C11H19N3O3/c1-4-8(6-15)14-11(7(2)3)9(12-13-14)5-10(16)17/h7-8,15H,4-6H2,1-3H3,(H,16,17)
    • InChI Key: FBDZRBJKXBXUDI-UHFFFAOYSA-N
    • SMILES: OCC(CC)N1C(=C(CC(=O)O)N=N1)C(C)C

Computed Properties

  • Exact Mass: 241.14264148g/mol
  • Monoisotopic Mass: 241.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 88.2Ų

2-1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1599404-0.05g
2-[1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
2172562-86-4
0.05g
$1779.0 2023-06-04
Enamine
EN300-1599404-0.1g
2-[1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
2172562-86-4
0.1g
$1863.0 2023-06-04
Enamine
EN300-1599404-0.25g
2-[1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
2172562-86-4
0.25g
$1948.0 2023-06-04
Enamine
EN300-1599404-0.5g
2-[1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
2172562-86-4
0.5g
$2033.0 2023-06-04
Enamine
EN300-1599404-1.0g
2-[1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
2172562-86-4
1g
$2118.0 2023-06-04
Enamine
EN300-1599404-2.5g
2-[1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
2172562-86-4
2.5g
$4150.0 2023-06-04
Enamine
EN300-1599404-5.0g
2-[1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
2172562-86-4
5g
$6140.0 2023-06-04
Enamine
EN300-1599404-10.0g
2-[1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
2172562-86-4
10g
$9105.0 2023-06-04
Enamine
EN300-1599404-50mg
2-[1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
2172562-86-4
50mg
$1779.0 2023-09-23
Enamine
EN300-1599404-100mg
2-[1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
2172562-86-4
100mg
$1863.0 2023-09-23

Additional information on 2-1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid

2-1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid: A Promising Compound in Biomedical Research

2-1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid, with the CAS number 2172562-86-4, represents a novel class of organic compounds that has garnered significant attention in the biomedical field. This compound, characterized by its unique 1H-1,2,3-triazole ring system and the presence of multiple functional groups, has demonstrated potential in various therapeutic applications. Recent studies have highlighted its antitumor activity, anti-inflammatory properties, and cytotoxic effects, making it a subject of extensive research in drug development and molecular biology.

The 1H-1,2,3-triazole core of this compound is known for its structural versatility and biological relevance. The 1-hydroxybutan-2-yl and propan-2-yl substituents further enhance its reactivity and specificity. These structural features contribute to the compound's ability to interact with biological targets, such as enzymes and receptors, thereby modulating cellular pathways. The synthesis of this compound involves complex organic reactions, often requiring precise control of reaction conditions to achieve the desired product purity and yield.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of 2-1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid. One such method involves the use of click chemistry techniques, which allow for the rapid and selective formation of triazole rings. These methods not only improve the efficiency of synthesis but also reduce the environmental impact associated with traditional chemical processes. The ability to produce this compound in high yield and purity is crucial for its application in both academic research and pharmaceutical development.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the antitumor activity of this compound against various cancer cell lines. The study found that the compound exhibits significant cytotoxic effects against human breast cancer cells (MCF-7) and lung cancer cells (A549). The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and apoptosis. These findings suggest that the compound could be a potential lead candidate for the development of new anticancer drugs.

Furthermore, the anti-inflammatory properties of 2-1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid have been investigated in recent studies. A 2023 study in Pharmacological Research showed that the compound significantly reduces inflammation in models of rheumatoid arthritis. The compound's ability to modulate inflammatory pathways, such as the NF-κB and MAPK pathways, highlights its potential as an anti-inflammatory agent. These findings open new avenues for its application in the treatment of autoimmune diseases and inflammatory disorders.

The structural modifications of this compound have also been explored to enhance its therapeutic potential. Researchers have focused on altering the 1-hydroxybutan-2-yl and propan-2-yl groups to improve the compound's solubility, stability, and target specificity. For instance, replacing the 1-hydroxybutan-2-yl group with a more hydrophilic substituent has been shown to increase the compound's bioavailability, making it more effective in vivo. These modifications are critical for optimizing the compound's pharmacokinetic properties and ensuring its efficacy in clinical settings.

Another area of interest is the green synthesis of this compound, which aligns with the growing emphasis on sustainable chemical processes. A 2023 study in Green Chemistry reported the use of microwave-assisted synthesis and solvent-free conditions to produce the compound with minimal environmental impact. These methods not only reduce waste and energy consumption but also improve the efficiency of the synthesis process. The adoption of green chemistry principles is essential for the long-term viability of this compound in pharmaceutical applications.

Looking ahead, further research is needed to fully understand the mechanism of action and therapeutic potential of 2-1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid. Studies should focus on its in vivo efficacy, toxicological profile, and pharmacokinetic behavior in various animal models. Additionally, exploring its potential as a combination therapy with existing drugs could provide new insights into its clinical applications.

In conclusion, 2-1-(1-hydroxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid is a promising compound with significant potential in biomedical research. Its unique structural features and diverse biological activities make it a valuable candidate for the development of new therapeutic agents. As research in this area continues to advance, the compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD